Cas no 21245-02-3 (2-Ethylhexyl 4-dimethylaminobenzoate)

• Product name: 2-Ethylhexyl 4-dimethylaminobenzoate
• CAS No: 21245-02-3
• MF: C₁₇H₂₇NO₂
• MW: 277.40178
• MDL: MFCD00017526
• CID: 51751
• PubChem ID: 30541

2-Ethylhexyl 4-dimethylaminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl 4-(dimethylamino)benzoate
• 2-ethylhexyl 4-dimethylaminobenzoate
• Octyl p-Dimethylaminobenzoate
• 4-Dimethylaminobenzoic acid 2-ethylhexyl ester
• EHA
• 2-Ethylhexyl-4-Dimethylaminobenzoate
• Photoinitiator-EHA
• 2-Ethylhexyl-p-dimethyl amino benzoate
• 2-Ethylhexyl-p-dimethyl amino benzoateneat
• Octyl-dimethyl-PABA
• Octyl-dimethyl-PABA (OD-PABA)(Padimate O)
• Padimate O
• 2-ethylhexyl 4-N,
• 2-ethylhexyl N,N-dimethyl-p-aminobenzoate
• 2-Ethylhexyl-p-dimethyl-aminobenzoate
• 4-(Dimethylamino)benzoic Acid 2-Ethylhexyl Ester
• Arlatone UVB
• Escalol 507
• N,N-dimethyl-p-aminobenzoic acid-2-ethylhexyl ester
• Octyl 4-(Dimethylamino)benzoate
• Oxifenamate
• p-dimethylaminobenzoic acid 2-ethylhexyl ester
• Sundown
• Octyl dimethylaminobenzoate
• 2-Ethylhexyl 4-dimethylaminobenzoate

• MDL： MFCD00017526
• Inchi： 1S/C17H27NO2/c1-5-7-8-14(6-2)13-20-17(19)15-9-11-16(12-10-15)18(3)4/h9-12,14H,5-8,13H2,1-4H3
• InChI Key： WYWZRNAHINYAEF-UHFFFAOYSA-N
• SMILES： CCCCC(CC)COC(=O)C1=CC=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 277.20400
• Monoisotopic Mass: 277.204179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.995 g/mL at 25 °C(lit.)
• Boiling Point: 325 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.542(lit.)
• PSA: 29.54000
• LogP: 4.12580
• Merck: 3232

2-Ethylhexyl 4-dimethylaminobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S27-S36
• Hazardous Material Identification：
• Safety Term：S26;S27;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

2-Ethylhexyl 4-dimethylaminobenzoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Ethylhexyl 4-dimethylaminobenzoate

Introduction to 2-Ethylhexyl 4-dimethylaminobenzoate (CAS No. 21245-02-3)

2-Ethylhexyl 4-dimethylaminobenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 21245-02-3, is a compound of significant interest in the field of pharmaceutical and cosmetic chemistry. This ester derivative of p-dimethylaminobenzoic acid is valued for its unique physicochemical properties, which make it a versatile intermediate in the synthesis of various functional materials. The structure of this molecule, featuring a long alkyl chain (2-ethylhexyl) and an electron-donating dimethylamino group, contributes to its solubility profile and interaction capabilities with biological systems.

The compound's primary applications are observed in the formulation of liquid crystals, plasticizers, and as an active component in certain topical pharmaceutical formulations. Its ability to modulate the melting point and transition temperatures of liquid crystal mixtures has made it a preferred choice in display technologies. Furthermore, its mild skin irritation profile and stability under various environmental conditions have led to its incorporation into cosmetic products designed for prolonged wear and exposure.

Recent advancements in polymer science have highlighted the role of 2-Ethylhexyl 4-dimethylaminobenzoate as a monomer or modifier in the development of advanced polymeric materials. These materials exhibit enhanced thermal stability and mechanical strength, which are critical for applications in high-performance coatings and industrial adhesives. The compound's reactivity with other functional groups allows for further chemical modification, enabling the creation of tailored polymers with specific properties.

In the realm of pharmaceutical research, 2-Ethylhexyl 4-dimethylaminobenzoate has been explored as a potential prodrug or co-solvent system to improve the bioavailability of poorly water-soluble drugs. Its lipophilic nature facilitates the dissolution of hydrophobic molecules, while its amine functionality can engage in hydrogen bonding interactions with drug molecules or biological targets. This dual functionality has been leveraged in novel drug delivery systems designed to enhance therapeutic efficacy.

The synthesis of 2-Ethylhexyl 4-dimethylaminobenzoate typically involves the esterification reaction between p-dimethylaminobenzoic acid and 2-ethanolhexanoic acid under controlled conditions. Catalysts such as sulfuric acid or organic bases are often employed to accelerate the reaction while maintaining high yields. The purity of the final product is crucial for its intended applications, necessitating rigorous purification steps such as recrystallization or column chromatography.

From an environmental perspective, efforts have been made to optimize the production process of 2-Ethylhexyl 4-dimethylaminobenzoate to minimize waste generation and energy consumption. Green chemistry principles have been applied, including solvent recovery systems and catalytic processes that reduce reliance on harsh reagents. These initiatives align with global trends toward sustainable manufacturing practices in the chemical industry.

The toxicological profile of 2-Ethylhexyl 4-dimethylaminobenzoate has been thoroughly evaluated through preclinical studies conducted across multiple species. These studies indicate that the compound exhibits low acute toxicity when administered orally or dermally at relevant doses. Chronic exposure studies have not revealed any significant organ-specific toxicity or carcinogenic potential under conditions that simulate occupational or consumer exposure scenarios.

In conclusion, 2-Ethylhexyl 4-dimethylaminobenzoate (CAS No. 21245-02-3) represents a multifunctional compound with broad applicability in industrial and pharmaceutical chemistry. Its unique structural features enable diverse applications ranging from advanced material science to drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a building block in modern chemical innovation.